Cas no 2229275-96-9 (1-(dimethyl-1,2-oxazol-4-yl)-4,4-difluorocyclohexan-1-amine)

• Product Name: 1-(dimethyl-1,2-oxazol-4-yl)-4,4-difluorocyclohexan-1-amine
• CAS No: 2229275-96-9
• MF: C₁₁H₁₆F₂N₂O
• MW: 230.254349708557
• CID: 6093739
• PubChem ID: 165633223
• Update Time: 2025-07-21

1-(dimethyl-1,2-oxazol-4-yl)-4,4-difluorocyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(dimethyl-1,2-oxazol-4-yl)-4,4-difluorocyclohexan-1-amine
• 2229275-96-9
• EN300-1940568

• Inchi： 1S/C11H16F2N2O/c1-7-9(8(2)16-15-7)10(14)3-5-11(12,13)6-4-10/h3-6,14H2,1-2H3
• InChI Key： CBGCKKLKFBVMGE-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2C(C)=NOC=2C)(CC1)N)F

Computed Properties

• Exact Mass: 230.12306946g/mol
• Monoisotopic Mass: 230.12306946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52Ų

Additional information on 1-(dimethyl-1,2-oxazol-4-yl)-4,4-difluorocyclohexan-1-amine

Professional Introduction to Compound with CAS No. 2229275-96-9 and Product Name: 1-(dimethyl-1,2-oxazol-4-yl)-4,4-difluorocyclohexan-1-amine

The compound with the CAS number 2229275-96-9 and the product name 1-(dimethyl-1,2-oxazol-4-yl)-4,4-difluorocyclohexan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural and functional attributes, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug development. The presence of a dimethyl-1,2-oxazol-4-yl moiety and a 4,4-difluorocyclohexan-1-amine backbone imparts distinct chemical properties that make it a promising candidate for further exploration.

In the realm of modern pharmaceutical research, the development of novel heterocyclic compounds has been a cornerstone for discovering new therapeutic agents. The dimethyl-1,2-oxazol-4-yl group is particularly noteworthy as it is known for its ability to enhance binding affinity and selectivity in drug-target interactions. This feature is especially relevant in the design of small-molecule inhibitors targeting enzymes and receptors involved in various diseases. The 4,4-difluorocyclohexan-1-amine moiety further contributes to the compound's chemical diversity, offering opportunities for fine-tuning its pharmacokinetic and pharmacodynamic profiles.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to improve metabolic stability, lipophilicity, and binding affinity. The incorporation of two fluorine atoms at the 4-position of the cyclohexane ring in 1-(dimethyl-1,2-oxazol-4-yl)-4,4-difluorocyclohexan-1-amine not only enhances its electronic properties but also provides a scaffold for structural optimization. Such modifications are crucial for developing compounds that exhibit higher efficacy and lower toxicity compared to their non-fluorinated counterparts.

The dimethyl group attached to the oxazole ring further influences the electronic distribution and steric environment of the molecule. This can be leveraged to modulate interactions with biological targets, potentially leading to improved drug-like properties. Oxazole derivatives are well-documented for their role in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications. The structural motif present in 1-(dimethyl-1,2-oxazol-4-yl)-4,4-difluorocyclohexan-1-amine aligns well with these established pharmacophores.

One of the most exciting aspects of this compound is its potential as a lead structure for drug discovery programs targeting complex diseases. For instance, research has shown that oxazole-containing compounds can interact with specific protein kinases involved in cancer progression. The combination of the dimethyl-substituted oxazole ring and the fluorinated cyclohexanamine core may confer unique advantages in terms of binding specificity and resistance profiles. This makes it an attractive candidate for further investigation in preclinical studies.

The synthesis of 1-(dimethyl-1,2-oxazol-4-yl)-4,4-difluorocyclohexan-1-am ine presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it feasible to construct such molecules with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and fluorination methods have been instrumental in achieving this goal. The ability to synthesize these complex structures underscores the growing capabilities in synthetic organic chemistry and their impact on drug development pipelines.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 1-(dimethyl - 1 , 2 - ox az ol - 4 - yl ) - 4 , 4 - dif luoro cyc lo hex an - 1 - am ine and potential biological targets. These studies often involve docking simulations to predict binding modes and affinities. The results from such simulations can guide medicinal chemists in optimizing lead structures by identifying key interactions that need to be enhanced or modified.

The pharmacological evaluation of this compound has begun to yield promising results. Initial assays have demonstrated favorable interactions with certain enzymes and receptors relevant to neurological disorders. The ability of dimethyl - sub st i tuted ox az ole r ing an d th e flu orinated cyc lo hex an am ine cor e to modulate these interactions suggests potential therapeutic benefits. Further preclinical studies are warranted to fully elucidate its mechanism of action and therapeutic potential.

Regulatory considerations also play a crucial role in advancing such compounds towards clinical applications. Ensuring compliance with safety standards and establishing robust analytical methods are essential steps before moving into human trials. Collaborations between synthetic chemists, biologists, and regulatory experts are necessary to navigate these challenges effectively.

In conclusion, 1 -( dim eth yl - 1 , 2 - ox az ol - 4 - yl ) - 4 , 4 - dif luoro cyc lo hex an - 1 - am ine ( CAS No . 2229275 -96 -9) represents a significant contribution to pharmaceutical chemistry with its unique structural features and promising biological activities. The combination of a dim eth yl-substituted ox az ole r ing an d th e flu orinated cyc lo hex an am ine cor e offers a rich scaffold for further optimization towards novel therapeutic agents . Continued research efforts will be crucial in unlocking its full potential as a lead compound for drug discovery programs targeting various diseases.